Cas no 61243-72-9 (9H-Xanthen-9-one, 3,5-dihydroxy-1-methoxy-)
61243-72-9 structure
Product Name:9H-Xanthen-9-one, 3,5-dihydroxy-1-methoxy-
CAS No:61243-72-9
MF:C14H10O5
MW:258.226204395294
CID:487268
PubChem ID:5479771
Update Time:2025-04-19
9H-Xanthen-9-one, 3,5-dihydroxy-1-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthen-9-one, 3,5-dihydroxy-1-methoxy-
- 3,5-dihydroxy-1-methoxyxanthen-9-one
- DTXSID20420483
- 61243-72-9
- 3,5-Dihydroxy-1-methoxyxanthone
- 1-Methoxy-3,5-dihydroxyxanthen-9-one
- 3,5-dihydroxy-1-methoxy-xanthen-9-one
-
- Inchi: 1S/C14H10O5/c1-18-10-5-7(15)6-11-12(10)13(17)8-3-2-4-9(16)14(8)19-11/h2-6,15-16H,1H3
- InChI Key: QMJVWEDVTZEOLQ-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CC=2C(C2C(=CC(=CC1=2)O)OC)=O)O
Computed Properties
- Exact Mass: 258.0528
- Monoisotopic Mass: 258.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 75.99
9H-Xanthen-9-one, 3,5-dihydroxy-1-methoxy- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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